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Compound of Interest

Compound Name: 9-Bromo-1-nonanol

Cat. No.: B138564

Ensuring the proper disposal of 9-Bromo-1-nonanol is critical for laboratory safety and
environmental protection. This guide provides detailed procedures for researchers, scientists,
and drug development professionals to handle and dispose of this chemical responsibly, in
accordance with general safety protocols.

Immediate Safety and Handling Information

9-Bromo-1-nonanol is a combustible solid that can cause skin, eye, and respiratory irritation.
[1][2] It is crucial to handle this chemical in a well-ventilated area and wear appropriate
personal protective equipment (PPE), including gloves, eye shields, and a dust mask (type N95
or equivalent).[1][3] In case of accidental contact, rinse the affected area with plenty of water.[4]
For spills, avoid creating dust, pick up the material, and place it in a suitable, closed container
for disposal.[3] Do not let the product enter drains.[3]

Quantitative Data Summary

For quick reference, the key physical and safety data for 9-Bromo-1-nonanol are summarized
in the table below.
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Property Value Source
Molecular Formula Br(CHz2)sOH Sigma-Aldrich[1]
Molecular Weight 223.15 g/mol PubChem|[2]
Melting Point 33-35°C Sigma-Aldrich[1]
Boiling Point 125-126 °C at 2 mmHg Sigma-Aldrich[1]
Flash Point 109 °C (228.2 °F) - closed cup Sigma-Aldrich[1]
GHS Hazard Statements H315, H319, H335 Sigma-Aldrich[1]

Experimental Protocol: Standard Disposal
Procedure

The following protocol outlines the step-by-step process for the safe disposal of 9-Bromo-1-
nonanol waste. This procedure is a general guideline and must be adapted to comply with all
local, state, and federal regulations.

1. Waste ldentification and Segregation:

« ldentify all waste containing 9-Bromo-1-nonanol. This includes pure unused chemical,
contaminated solutions, and grossly contaminated items (e.g., pipette tips, weighing boats).

e Segregate 9-Bromo-1-nonanol waste as halogenated organic waste. Do not mix it with non-
halogenated organic waste, agueous waste, or solid waste.

2. Selection of Waste Container:

o Use a designated, leak-proof, and chemically compatible container for halogenated organic
liquid waste. A high-density polyethylene (HDPE) or glass container is typically suitable.

o For solid waste (e.g., contaminated gloves, paper towels), use a separate, clearly labeled,
sealed plastic bag or a designated solid waste container.

3. Labeling of Waste Container:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "9-Bromo-
1-nonanol,” and any other components in the waste stream with their approximate
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concentrations.
« Indicate the associated hazards by affixing appropriate pictograms (e.g., irritant).
e Keep a log of the waste added to the container.

4. Storage of Waste:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

» Ensure the storage area is cool, dry, well-ventilated, and away from sources of ignition.[4]

» Do not accumulate waste for an extended period. Follow institutional guidelines on maximum
accumulation times.

5. Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.

» Provide the EHS department or contractor with a complete and accurate description of the
waste.

» Follow their specific instructions for pickup and transportation. Disposal must be carried out
at an approved waste disposal plant.[5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 9-
Bromo-1-nonanol.
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Caption: Workflow for the safe disposal of 9-Bromo-1-nonanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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